ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate

• IUPAC Name: ethyl 4-[(3-oxo-5-phenylcyclohexen-1-yl)amino]benzoate
• InChI: InChI=1S/C21H21NO3/c1-2-25-21(24)16-8-10-18(11-9-16)22-19-12-17(13-20(23)14-19)15-6-4-3-5-7-15/h3-11,14,17,22H,2,12-13H2,1H3
• InChI Key: UROUCYTZESGLLI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC(=O)CC(C2)C3=CC=CC=C3
• Molecular Formula: C21H21NO3
• Molecular Weight: 335.4 g/mol

Description

Ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate, also known as ethyl ferulate, is a chemical compound that has gained recent attention due to its potential applications in various fields of scientific research. It is a derivative of ferulic acid, a natural phenolic compound found in plants, and has been found to possess various biological and pharmacological properties.

Mechanism of Action

The mechanism of action of ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate is not fully understood, but it is believed to exert its biological effects through various pathways. It has been found to modulate the activity of various enzymes and transcription factors, including NF-κB, AP-1, and Nrf2, which are involved in oxidative stress, inflammation, and cancer. Ethyl ferulate has also been shown to activate the AMPK pathway, which plays a role in energy metabolism and cellular homeostasis.
Biochemical and Physiological Effects
Ethyl ferulate has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various tissues, including the liver, kidney, and brain. Ethyl ferulate has also been found to improve glucose and lipid metabolism, making it a potential therapeutic agent for metabolic disorders. Additionally, ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate has been shown to protect against neurodegenerative diseases by inhibiting neuroinflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate in lab experiments is its low toxicity and high solubility in water and organic solvents. It can be easily synthesized and purified, making it a readily available compound for research purposes. However, one of the limitations of using ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate is its instability under certain conditions, such as high temperature and acidic pH, which can lead to degradation and loss of activity.

Future Directions

There are various future directions for the research on ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate. One of the areas of interest is its potential use as a therapeutic agent for various diseases, including metabolic disorders, neurodegenerative diseases, and cancer. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties. Additionally, the development of novel formulations and delivery systems can enhance the bioavailability and efficacy of ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate. The potential applications of ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate in the food and cosmetic industries also warrant further investigation.

Synthesis Methods

Ethyl ferulate can be synthesized through various methods, including esterification, amidation, and condensation reactions. One of the commonly used methods involves the reaction of ferulic acid with ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate chloroformate in the presence of a base such as pyridine. The resulting product is ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate along with the byproduct, ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate chloroformate. The purity of the product can be improved by recrystallization or column chromatography.

Scientific Research Applications

Ethyl ferulate has been found to possess various biological and pharmacological properties, making it a promising compound for scientific research. It has been extensively studied for its antioxidant, anti-inflammatory, and anticancer properties. Ethyl ferulate has been found to scavenge free radicals and protect against oxidative stress-induced damage. It has also been shown to inhibit the production of pro-inflammatory cytokines and enzymes, making it a potential therapeutic agent for inflammatory diseases. Additionally, ethyl 4-[(3-oxo-5-phenyl-1-cyclohexen-1-yl)amino]benzoate ferulate has been found to exhibit anticancer activity by inducing apoptosis and suppressing tumor growth in various cancer cell lines.